![molecular formula C7H12O3 B109357 Methyl 4-methyl-3-oxopentanoate CAS No. 42558-54-3](/img/structure/B109357.png)
Methyl 4-methyl-3-oxopentanoate
Overview
Description
“Methyl 4-methyl-3-oxopentanoate” is a synthetic compound with the molecular formula C7H12O3 . It has an average mass of 144.168 Da and a monoisotopic mass of 144.078644 Da . It is also known by other names such as “Methyl isobutyrylacetate” and "Methyl 4-methyl-3-oxovalerate" .
Synthesis Analysis
The synthesis of “this compound” has been studied in various contexts. For instance, it has been used in the immobilized Candida antarctica lipase B catalyzed synthesis of butyl-4-methyl-3-oxopentanoate .Molecular Structure Analysis
The molecular structure of “this compound” consists of 7 carbon atoms, 12 hydrogen atoms, and 3 oxygen atoms . It has a density of 1.0±0.1 g/cm3, a boiling point of 185.8±8.0 °C at 760 mmHg, and a vapor pressure of 0.7±0.4 mmHg at 25°C .Chemical Reactions Analysis
“this compound” has been shown to inhibit the production of active oxygen and reactive oxygen species . It has also been used in the transesterification process catalyzed by Candida antarctica lipase B .Physical And Chemical Properties Analysis
“this compound” has a density of 1.0±0.1 g/cm3, a boiling point of 185.8±8.0 °C at 760 mmHg, and a vapor pressure of 0.7±0.4 mmHg at 25°C . It has a molar refractivity of 36.2±0.3 cm3, a polar surface area of 43 Å2, and a molar volume of 145.1±3.0 cm3 .Scientific Research Applications
Metabolic Studies and Biochemical Analysis
Metabolism in Pancreatic Islets : Methyl 4-methyl-3-oxopentanoate has been shown to stimulate islet-cell respiration, ketone-body formation, and biosynthetic activity in rat pancreatic islets. This compound is metabolized by islets into various substances including CO2, water, acetoacetate, and L-leucine (Hutton, Sener, & Malaisse, 1979).
Determination in Plasma : A spectrophotometric method was developed for estimating 4-methyl-2-oxopentanoate in plasma, demonstrating its relevance in clinical diagnostics, especially in conditions like maple syrup urine disease (Schadewaldt, Hummel, Trautvetter, & Wendel, 1989).
Insulin Secretion and Calcium Uptake : Studies indicate that this compound influences insulin secretion in pancreatic islets, linked to changes in cellular respiration and calcium uptake (Hutton, Sener, & Malaisse, 1979).
Biochemical Mechanisms in Tissues
Oxidation in Skeletal Muscle Mitochondria : The compound shows biphasic kinetics in its oxidation by rat skeletal muscle mitochondria, indicating its role in energy metabolism in muscle tissue (van Hinsbergh, Veerkamp, & Glatz, 1979).
Effect on Protein Degradation in Muscle : It was found that this compound, even at low concentrations, inhibits protein degradation in skeletal muscle without altering protein synthesis (Mitch & Clark, 1984).
Chemical and Synthetic Applications
Synthesis of Complex Molecules : The compound has been used as a starting material in the synthesis of biologically and synthetically important compounds, such as tetrahydro-γ-carboline (Mori, Yoshimura, & Sugai, 1988).
Enzymatic Synthesis Optimization : Research has been conducted on optimizing the enzymatic synthesis of butyl-4-methyl-3-oxopentanoate using immobilized Candida antarctica lipase B, demonstrating its importance in industrial applications (Yadav & Shinde, 2012).
Mechanism of Action
Target of Action
Methyl 4-methyl-3-oxopentanoate is a synthetic compound that primarily targets tumor cells . It has been shown to inhibit the production of active oxygen and reactive oxygen species .
Mode of Action
The compound’s anti-cancer activity may be through its ability to inhibit the activation of tumor necrosis factor alpha (TNFα) in human monocytes and macrophages . This leads to decreased inflammatory responses . It also inhibits the production of reactive oxygen species by inhibiting the activity of NADPH oxidase , thereby decreasing inflammation and oxidative stress .
Biochemical Pathways
It is known that the compound’s ability to inhibit the production of reactive oxygen species involves theNADPH oxidase pathway . By inhibiting this enzyme, the compound decreases inflammation and oxidative stress, which are often associated with tumor growth and progression .
Pharmacokinetics
It is known that the compound is a synthetic ester , and esters are generally well-absorbed in the body and can be distributed throughout the tissues. They are typically metabolized in the liver and excreted in the urine.
Result of Action
This compound has been shown to be a potent inhibitor of tumor cell proliferation in vitro and in vivo . Its anti-cancer activity may be attributed to its ability to decrease inflammatory responses and oxidative stress in tumor cells .
Action Environment
The efficacy and stability of this compound can be influenced by various environmental factors. For instance, it is recommended to use the compound in a well-ventilated area and avoid contact with moisture . These precautions help to maintain the stability of the compound and ensure its effective action .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
Methyl 4-methyl-3-oxopentanoate plays a significant role in biochemical reactions. It has been shown to inhibit the production of active oxygen and reactive oxygen species
Cellular Effects
It has been shown to be a potent inhibitor of tumor cell proliferation in vitro and in vivo , suggesting that it may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism.
Molecular Mechanism
It is known to inhibit the production of reactive oxygen species by inhibiting the activity of NADPH oxidase , which could lead to changes in gene expression and enzyme activation or inhibition.
properties
IUPAC Name |
methyl 4-methyl-3-oxopentanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O3/c1-5(2)6(8)4-7(9)10-3/h5H,4H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNNFDXWDCFCVDM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)CC(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40374974 | |
Record name | Methyl isobutyrylacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40374974 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
42558-54-3 | |
Record name | Pentanoic acid, 4-methyl-3-oxo-, methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=42558-54-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 4-methyl-3-oxopentanoate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0042558543 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Methyl isobutyrylacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40374974 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl 4-methyl-3-oxopentanoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.101.768 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of Methyl 4-methyl-3-oxopentanoate in the synthesis of new compounds?
A1: this compound serves as a valuable starting material in the synthesis of various chemical compounds. For example, it is used in the preparation of pyrazoline analogues of Rosuvastatin []. These analogues are being investigated for their potential antimicrobial and anti-inflammatory properties. The structure of this compound allows for modifications at different positions, making it a versatile building block for creating diverse chemical structures.
Q2: How is this compound used in enzymatic reactions?
A2: this compound acts as a substrate in enzymatic transesterification reactions catalyzed by immobilized Candida antarctica lipase B []. This reaction is being studied for the synthesis of Butyl-4-methyl-3-oxopentanoate, a compound with potential applications in various fields. Researchers are exploring the optimization of this reaction using response surface methodology to enhance the efficiency and yield of Butyl-4-methyl-3-oxopentanoate production.
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